(5-fluorobenzo[b]thiophen-2-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone

• IUPAC Name: 5,7-dihydropyrrolo[3,4-b]pyridin-6-yl-(5-fluoro-1-benzothiophen-2-yl)methanone
• InChI: InChI=1S/C16H11FN2OS/c17-12-3-4-14-11(6-12)7-15(21-14)16(20)19-8-10-2-1-5-18-13(10)9-19/h1-7H,8-9H2
• InChI Key: UGHLVIUIJXNKEZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1C(=O)C3=CC4=C(S3)C=CC(=C4)F)N=CC=C2
• Molecular Formula: C16H11FN2OS
• Molecular Weight: 298.3 g/mol

Description

(5-fluorobenzo[b]thiophen-2-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone, also known as FPBM, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. FPBM belongs to the class of pyrrolopyridines, which are known to possess various biological activities such as anti-inflammatory, antitumor, and antimicrobial properties.

Scientific Research Applications

I have conducted a search for the scientific research applications of the compound 6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine, also known as (5-fluorobenzo[b]thiophen-2-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone. However, the search did not yield specific documented applications for this compound.

. But without specific information on the compound , it’s challenging to provide a detailed analysis of its applications.

Mechanism of Action

Target of Action

It’s worth noting that thiophene and its derivatives, which this compound is a part of, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

For example, certain thiophene derivatives act as anti-inflammatory agents, while others work as serotonin antagonists and are used in the treatment of Alzheimer’s disease .

Biochemical Pathways

Given the wide range of therapeutic properties associated with thiophene derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Based on the therapeutic properties of thiophene derivatives, it can be inferred that the compound may have potential effects on inflammation, psychosis, arrhythmia, anxiety, fungal infections, oxidative stress, estrogen receptor modulation, mitosis, microbial infections, kinase inhibition, and cancer .